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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the performance of several common

emollients used in the development of topical drug delivery systems and advanced skincare.

While a direct quantitative comparison with TEGOSOFT 189 was not possible due to the

limited public availability of its specific performance data, this guide offers a comprehensive

evaluation of alternative and widely used emollients. The selection of an appropriate emollient

is critical for formulation stability, efficacy, and patient compliance, and this document aims to

provide the necessary data to support these crucial decisions.

The emollients chosen for this comparison represent a range of chemical classes and sensory

profiles:

Isopropyl Myristate: A fatty acid ester known for its light, non-greasy feel and excellent

spreading properties.

Caprylic/Capric Triglyceride: A mixed triester of caprylic and capric acids, valued for its

smooth skin feel and good compatibility.

Dimethicone: A silicone-based polymer that forms a protective, breathable barrier on the

skin.

Cyclomethicone: A volatile silicone that provides a transient emollient effect and enhances

the spreadability of formulations.
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Mineral Oil: A hydrocarbon-based emollient with a long history of use, known for its occlusive

properties.

This guide presents a summary of their key physicochemical properties and performance

characteristics, supported by detailed experimental protocols for the methodologies cited.

Physicochemical and Performance Data of Common
Emollients
The selection of an emollient is often a balance between desired sensory attributes, occlusivity,

and compatibility with other formulation components. The following tables summarize the key

performance indicators for the selected emollients.

Table 1: Physicochemical Properties of Selected Emollients
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Property
Isopropyl
Myristate

Caprylic/
Capric
Triglyceri
de

Dimethic
one

Cyclomet
hicone

Mineral
Oil

TEGOSO
FT 189

INCI Name
Isopropyl

Myristate

Caprylic/C

apric

Triglycerid

e

Dimethicon

e

Cyclomethi

cone

Paraffinum

Liquidum

Data not

available

Chemical

Class
Ester

Triglycerid

e
Silicone Silicone

Hydrocarb

on

Data not

available

Appearanc

e

Colorless,

oily liquid

Clear,

colorless to

slightly

yellowish

liquid

Clear,

colorless

liquid

Clear,

colorless

liquid

Colorless,

oily liquid

Data not

available

Viscosity

(at 25°C)
Low Medium

Variable

(depending

on grade)

Very Low

Variable

(depending

on grade)

Data not

available

Solubility

Soluble in

oils,

insoluble in

water

Soluble in

oils,

insoluble in

water

Soluble in

oils,

insoluble in

water

Soluble in

oils,

insoluble in

water

Soluble in

oils,

insoluble in

water

Data not

available

Table 2: Performance Characteristics of Selected Emollients
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Performa
nce
Metric

Isopropyl
Myristate

Caprylic/
Capric
Triglyceri
de

Dimethic
one

Cyclomet
hicone

Mineral
Oil

TEGOSO
FT 189

Spreadabili

ty
High

Medium-

High
Medium Very High

Medium-

Low

Data not

available

Occlusivity Low
Low-

Medium
Medium Low High

Data not

available

Sensory

Profile

Light, non-

greasy

Smooth,

non-greasy

Silky,

smooth

Light,

volatile
Greasy

Reportedly

pleasant,

non-oily

skin feel

Key

Benefits

Enhances

spreadabilit

y, good

solvent

Good skin

feel, stable

Forms

protective

barrier,

reduces

tackiness

Fast-

spreading,

volatile

carrier

Highly

occlusive,

moisturizin

g

Data not

available

Experimental Protocols
The data presented in this guide is based on established experimental methodologies for

evaluating emollient performance. The following are detailed protocols for key experiments.

Determination of Spreadability
Objective: To quantify the spreading behavior of an emollient on a standardized surface.

Methodology: Texture Analysis[1]

Sample Preparation: An aliquot of 1.1 ± 0.1 g of the emollient is weighed.

Apparatus: A texture analyzer equipped with two parallel glass plates.

Procedure:
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The emollient sample is placed centrally on the lower glass plate.

The upper glass plate is lowered to apply a predetermined compressive force (e.g., 1 N, 5

N, 20 N, 40 N, 50 N).

The area of spread is recorded at each force application.

A fresh sample is used for each force measurement to ensure accuracy.

Data Analysis: The area of spread (in mm²) is plotted against the applied force (in N) to

generate a spreadability profile for each emollient.

Measurement of Occlusivity
Objective: To determine the ability of an emollient to reduce transepidermal water loss (TEWL).

Methodology: Ex Vivo Human Skin Model[2][3]

Skin Preparation:

Ex vivo human skin samples are obtained from a single donor with informed consent.

The skin is mounted on Franz diffusion cells with the stratum corneum facing upwards.

Emollient Application: The test emollient is applied evenly to the skin surface at a dose of

approximately 2 mg/cm².

Measurement:

The entire Franz cell assembly is weighed at baseline (T₀).

The assemblies are placed in a controlled environment (e.g., 32°C, 50% relative humidity).

The assemblies are re-weighed at predetermined time points (e.g., 5, 24, and 48 hours) to

measure the cumulative evaporative water loss.

Data Analysis: The reduction in water loss for emollient-treated skin is compared to an

untreated control. The occlusivity is often expressed as a percentage reduction in water loss

compared to the control.
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Sensory Analysis
Objective: To evaluate the sensory characteristics of an emollient upon application to the skin.

Methodology: Trained Sensory Panel

Panel Selection: A panel of trained assessors (typically 10-15 individuals) is selected based

on their sensory acuity.

Attribute Definition: A lexicon of sensory attributes is defined, including terms such as:

Spreadability: Ease of application and spreading on the skin.

Absorbency: Rate at which the emollient is absorbed into the skin.

Greasiness: The degree of oily residue left on the skin.

Tackiness: The stickiness of the skin after application.

Smoothness: The perceived smoothness of the skin after application.

Evaluation Procedure:

A standardized amount of each emollient is applied to a designated area of the forearm of

each panelist.

Panelists evaluate each attribute on a labeled magnitude scale (e.g., a 10-point scale from

"not at all" to "very").

Data Analysis: The mean scores for each attribute are calculated and statistically analyzed to

determine significant differences between the emollients.

Visualizations
To further illustrate the concepts and workflows discussed in this guide, the following diagrams

have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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